![molecular formula C13H15ClFN3O2 B3007962 N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide CAS No. 1311638-84-2](/img/structure/B3007962.png)
N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide
Overview
Description
N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide is a chemical compound with the CAS Number: 1311638-84-2 . It has a molecular weight of 299.73 and its IUPAC name is N1- (3-chloro-4-fluorobenzyl)-1,3-pyrrolidinedicarboxamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15ClFN3O2/c14-10-5-8 (1-2-11 (10)15)6-17-13 (20)18-4-3-9 (7-18)12 (16)19/h1-2,5,9H,3-4,6-7H2, (H2,16,19) (H,17,20) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 299.73 . More detailed physical and chemical properties were not found in the retrieved data.Scientific Research Applications
- The pyrrolidine ring, a five-membered nitrogen heterocycle, is widely used by medicinal chemists to design compounds for treating human diseases . The unique features of this scaffold include efficient exploration of pharmacophore space due to sp3 hybridization, stereochemistry contributions, and non-planarity (referred to as “pseudorotation”).
- Researchers have explored pyrrolidine derivatives as potential anticancer agents. While some compounds exhibit improved activity compared to standard drugs like doxorubicin, further optimization is needed .
- The 3-chloro-4-fluorophenyl motif has been leveraged to identify inhibitors of specific enzymes. Incorporating this moiety into piperazine-based compounds has shown promise .
Medicinal Chemistry and Drug Discovery
Anticancer Research
Enzyme Inhibition Studies
Future Directions
While specific future directions for N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide are not available, the pyrrolidine ring, which is part of its structure, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . This suggests that there may be potential for future research and applications involving this compound.
properties
IUPAC Name |
1-N-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClFN3O2/c14-10-5-8(1-2-11(10)15)6-17-13(20)18-4-3-9(7-18)12(16)19/h1-2,5,9H,3-4,6-7H2,(H2,16,19)(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXHGNNYWOIDPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)N)C(=O)NCC2=CC(=C(C=C2)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClFN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidine-1,3-dicarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-{7-[(Z)-2-(4-chlorophenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}-N'-methoxymethanimidamide](/img/structure/B3007882.png)
![Ethyl 2-(4-phenoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B3007886.png)
![4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;dihydrochloride](/img/structure/B3007887.png)
![2-[3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid](/img/structure/B3007888.png)
![2-[6-fluoro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-phenylacetamide](/img/structure/B3007891.png)
![N-[(2-chlorophenyl)(cyano)methyl]-4-(pyridin-3-yloxy)butanamide](/img/structure/B3007893.png)
![N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide](/img/structure/B3007900.png)
![2-((6-(benzo[d][1,3]dioxol-5-ylmethyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-phenylacetamide](/img/structure/B3007901.png)